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Compound of Interest

Compound Name: 6-Dimethylaminopurine

Cat. No.: B021663

Introduction

6-Dimethylaminopurine (6-DMAP), also known as N®,Né-Dimethyladenine, is a purine
analogue that functions as a non-selective protein kinase inhibitor.[1][2] It is widely utilized in
cellular biology and drug development research, particularly for its ability to inhibit cyclin-
dependent kinases and affect cell cycle progression.[3][4] Proper preparation of a stock
solution is the first critical step for ensuring reproducible and accurate experimental results.
This guide provides a detailed, step-by-step protocol for preparing 6-Dimethylaminopurine
stock solutions for use in research settings.

Data Presentation: Chemical and Physical Properties

A summary of the essential properties of 6-Dimethylaminopurine is provided in the table
below for quick reference. This data is crucial for calculating the required mass for stock
solution preparation and understanding its solubility characteristics.
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Property Value Citations
Molecular Formula C7H9oNs [1]
Molecular Weight 163.18 g/mol
CAS Number 938-55-6
Appearance White to light yellow crystalline
powder
Purity >98%
Solubility in DMSO ~30-32 mg/mL

Solubility in Water

~50 mg/mL (solution may be

clear to hazy)

Solubility in Ethanol

~1 mg/mL

Storage (Solid)

-20°C for = 4 years

Storage (Solution)

-80°C for up to 1 year; -20°C

for up to 1 month

Experimental Protocol: Stock Solution Preparation

This protocol outlines the procedure for preparing a 10 mM stock solution of 6-

Dimethylaminopurine in DMSO, a commonly used solvent due to the compound's high

solubility.

. Materials

Pipette tips (sterile)

6-Dimethylaminopurine (powder, 298% purity)
Dimethyl sulfoxide (DMSOQO), anhydrous or molecular biology grade

Sterile, conical or microcentrifuge tubes (e.g., 1.5 mL or 2 mL)
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o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves

Il. Equipment

e Analytical balance
e \ortex mixer
o Calibrated micropipettes

e Chemical fume hood

lll. Safety Precautions

o Hazard Warning: 6-Dimethylaminopurine is considered hazardous. It can cause skin and
serious eye irritation and may cause respiratory irritation.

e Handling: Always handle 6-Dimethylaminopurine powder within a chemical fume hood to
avoid inhalation. Do not ingest, inhale, or allow contact with eyes, skin, or clothing.

o Personal Protective Equipment: Wear appropriate PPE, including a lab coat, safety goggles,
and gloves, at all times.

o Disposal: Dispose of waste according to institutional and local regulations for chemical
waste.

IV. Step-by-Step Procedure

1. Calculation of Mass:

To prepare a stock solution of a specific concentration, first calculate the mass of 6-
Dimethylaminopurine powder required. The formula for this calculation is:

Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )
o Example for 1 mL of 10 mM stock solution:

o Desired Concentration: 10 mM = 0.010 mol/L
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o Desired Volume: 1 mL=0.001L

o Molecular Weight: 163.18 g/mol

o Mass (mg) = (0.010 mol/L) x (0.001 L) x (163.18 g/mol ) x (1000 mg/g) = 1.63 mg

. Weighing the Compound:

Place a sterile microcentrifuge tube on the analytical balance and tare its weight.

Carefully weigh out the calculated mass (e.g., 1.63 mg) of 6-Dimethylaminopurine powder
directly into the tube. Perform this step inside a chemical fume hood.

. Dissolving the Compound:

Using a calibrated micropipette, add the desired volume of DMSO (e.g., 1 mL) to the tube
containing the powder.

Securely cap the tube.

Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved. A
clear solution should be obtained. If dissolution is difficult, gentle warming or brief sonication
may be used.

. Sterilization (Optional):

If the stock solution will be used in sterile applications such as cell culture, it can be sterilized
by passing it through a 0.22 um syringe filter into a new sterile tube.

. Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 20-50 pL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.
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» Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term
storage (up to 1 year).

Mandatory Visualizations
Workflow for Preparing 6-Dimethylaminopurine Stock
Solution
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Caption: Workflow for 6-DMAP stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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